Cas no 2639447-62-2 (Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate)

• Product Name: Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate
• CAS No: 2639447-62-2
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 5665947
• PubChem ID: 165896639
• Update Time: 2025-05-21

Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate
• 2639447-62-2
• EN300-27724193
• Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate

• Inchi： 1S/C13H15N3O3/c1-13(2,3)19-12(18)8-6-10(17)16-11-7(8)4-5-9(14)15-11/h4-6H,1-3H3,(H3,14,15,16,17)
• InChI Key： NIYSEPOPUSMWCO-UHFFFAOYSA-N
• SMILES： O(C(C1=CC(NC2C1=CC=C(N)N=2)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.11134135g/mol
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94.3Ų

Additional information on Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate

Introduction to Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate (CAS No: 2639447-62-2)

Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2639447-62-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the naphthyridine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its tert-butyl ester group, amino substituent, and hydroxy functional group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The naphthyridine core is a bicyclic aromatic system consisting of a pyridine ring fused with a pyrimidine ring. This structural motif is prevalent in many bioactive molecules and has been extensively studied for its pharmacological potential. The presence of the 7-amino group in Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate enhances its ability to interact with biological targets, such as enzymes and receptors, which is crucial for modulating cellular processes. Additionally, the 2-hydroxy group introduces polarity and hydrogen bonding capabilities, further influencing the compound's solubility and binding affinity.

The tert-butyl 4-carboxylate moiety in the molecule serves multiple purposes. It acts as a protecting group for the carboxylic acid functionality, preventing unwanted side reactions during synthetic processes. Moreover, the bulkiness of the tert-butyl group can influence the conformational flexibility of the molecule, affecting its interactions with biological targets. This feature is particularly important in drug design, where precise molecular orientation can determine efficacy and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate has been explored in several research studies due to its potential applications in treating various diseases. For instance, studies have demonstrated its role as an intermediate in synthesizing kinase inhibitors, which are critical in cancer therapy. The compound's ability to modulate enzyme activity makes it a promising candidate for developing targeted therapies that can selectively inhibit pathological pathways.

In addition to its kinase inhibition properties, Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate has shown promise in other therapeutic areas. Research indicates that it may have antimicrobial and anti-inflammatory effects, making it relevant for developing treatments against infectious diseases and chronic inflammatory conditions. The compound's structural diversity allows chemists to modify its framework further to enhance its biological activity and reduce potential side effects.

The synthesis of Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the naphthyridine core efficiently. These techniques not only improve synthetic efficiency but also enable the introduction of various functional groups with high precision.

One of the key challenges in working with Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate is its sensitivity to environmental conditions such as moisture and oxygen. Proper storage conditions are essential to maintain its stability and prevent degradation. Researchers often use inert atmospheres and moisture-sensitive packaging to ensure the compound remains viable for subsequent experiments or industrial applications.

The pharmacokinetic properties of Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate are also under investigation to understand how it behaves within biological systems. Studies focus on its absorption, distribution, metabolism, excretion (ADME) profiles to assess its potential as a drug candidate. By analyzing these parameters, scientists can predict how well the compound will be absorbed by the body, how it will be distributed among tissues, how quickly it will be metabolized, and how it will be eliminated from the body.

In conclusion, Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate (CAS No: 2639447-62-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis and its diverse biological activities make it a valuable compound for further research and development. As our understanding of molecular interactions continues to grow, Tert-butyl 7-amino-2-hydroxy-1,8-naphthyridine-4-carboxylate is poised to contribute significantly to the discovery of new treatments for various diseases.